Cas no 1807029-72-6 (2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine)

2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine
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- Inchi: 1S/C8H5ClF2N2/c1-4-3-13-7(9)5(2-12)6(4)8(10)11/h3,8H,1H3
- InChI Key: BLVGQXTZLQEVQS-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C(F)F)=C(C=N1)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029055451-250mg |
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine |
1807029-72-6 | 97% | 250mg |
$940.80 | 2022-03-31 | |
Alichem | A029055451-500mg |
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine |
1807029-72-6 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
Alichem | A029055451-1g |
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine |
1807029-72-6 | 97% | 1g |
$2,950.20 | 2022-03-31 |
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine Related Literature
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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3. Caper tea
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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5. Back matter
Additional information on 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine
Comprehensive Analysis of 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine (CAS No. 1807029-72-6)
2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine (CAS No. 1807029-72-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chloro, cyano, and difluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications, particularly in the development of novel crop protection agents and bioactive molecules.
The structural complexity of 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine allows it to serve as a versatile building block in organic synthesis. Its pyridine core is a common motif in many biologically active compounds, and the introduction of difluoromethyl and cyano groups enhances its reactivity and selectivity. This makes it particularly useful in the design of pesticides and herbicides, where precision and efficacy are critical. Recent studies have highlighted its potential in creating environmentally friendly solutions for modern agriculture, aligning with the global push for sustainable farming practices.
In the pharmaceutical sector, 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine is being explored for its role in the synthesis of drug candidates targeting various diseases. The chloro and cyano substituents provide excellent handles for further functionalization, enabling the creation of diverse molecular libraries. This is particularly relevant in the context of drug discovery, where the demand for novel small-molecule therapeutics is at an all-time high. The compound's ability to modulate biological pathways makes it a promising candidate for anti-inflammatory and antiviral applications.
From a material science perspective, the difluoromethyl group in 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine imparts unique electronic properties, making it suitable for use in organic electronics and advanced coatings. Its stability under various conditions and compatibility with other materials have led to its incorporation in high-performance polymers and nanomaterials. This versatility is driving innovation in industries ranging from renewable energy to consumer electronics, where the demand for lightweight and durable materials is growing.
The synthesis and optimization of 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine have been the focus of numerous research efforts. Advances in catalytic processes and green chemistry have enabled more efficient production methods, reducing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic that resonates strongly with today's environmentally conscious consumers and regulators. The compound's CAS No. 1807029-72-6 serves as a key identifier in patents and scientific literature, underscoring its commercial and academic significance.
In conclusion, 2-Chloro-3-cyano-4-(difluoromethyl)-5-methylpyridine (CAS No. 1807029-72-6) is a multifaceted compound with wide-ranging applications. Its unique chemical structure and functional groups make it indispensable in agrochemicals, pharmaceuticals, and material science. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry. Whether you're a researcher, manufacturer, or end-user, understanding the potential of this molecule is essential for staying ahead in a rapidly evolving landscape.
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